amine hydrochloride CAS No. 1084341-82-1](/img/no-structure.png)
[(2R)-2-methoxypropyl](methyl)amine hydrochloride
Overview
Description
[(2R)-2-methoxypropyl](methyl)amine hydrochloride], commonly referred to as 2MPH, is an organic compound with a wide range of applications in scientific research, laboratory experiments, and drug development. It is a derivative of the amino acid alanine and is used as a building block for many organic molecules. 2MPH is a chiral compound, meaning it has two different configurations, and can exist in either the (R)- or (S)-configuration. This makes it an ideal molecule for use in asymmetric synthesis and drug development.
Scientific Research Applications
2MPH is used in a variety of scientific research applications, including drug development, asymmetric synthesis, and peptide synthesis. It is used as a chiral building block for the synthesis of various drugs and pharmaceuticals, and has been used in the development of drugs for the treatment of cancer, HIV, and other diseases. In addition, 2MPH has been used in the synthesis of peptides and proteins, as well as in the synthesis of various other organic molecules.
Mechanism of Action
2MPH acts as an inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of DNA and RNA. By inhibiting this enzyme, 2MPH prevents the synthesis of DNA and RNA, which can lead to cell death. In addition, 2MPH has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of this enzyme can lead to anti-inflammatory effects.
Biochemical and Physiological Effects
2MPH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme thymidylate synthase, which can lead to cell death. In addition, 2MPH has been shown to inhibit the enzyme cyclooxygenase, which can lead to anti-inflammatory effects. It has also been shown to have anti-angiogenic effects, meaning it can inhibit the growth of new blood vessels. Finally, 2MPH has been shown to have anti-cancer effects, as it can inhibit the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
2MPH has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be used in a variety of different reactions. In addition, it is a chiral compound, meaning it can be used in asymmetric synthesis. However, there are some limitations to the use of 2MPH in laboratory experiments. It is a relatively unstable compound, and can be easily degraded by heat or light. In addition, it is toxic and can be irritating to the skin and eyes.
Future Directions
2MPH has a wide range of potential applications in scientific research and drug development. It can be used as a chiral building block for the synthesis of various drugs and pharmaceuticals, and has been used in the development of drugs for the treatment of cancer, HIV, and other diseases. In addition, 2MPH has been used in the synthesis of peptides and proteins, as well as in the synthesis of various other organic molecules. Furthermore, research is being conducted to explore the use of 2MPH in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Finally, 2MPH could be used to develop new drugs for the treatment of infectious diseases such as malaria, tuberculosis, and HIV.
Synthesis Methods
2MPH is typically synthesized through the reaction of 2-methoxypropanol and methyl amine hydrochloride in aqueous acetic acid. This reaction is catalyzed by a strong acid such as sulfuric acid, hydrochloric acid, or trifluoroacetic acid. The reaction is exothermic, meaning it releases heat, and is typically carried out at temperatures between 50 and 70°C. The reaction yields a racemic mixture of 2MPH, which can then be separated into its (R)- and (S)-configurations through a process known as resolution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2R)-2-methoxypropyl](methyl)amine hydrochloride involves the reaction of (R)-2-methoxypropylamine with methyl iodide in the presence of a base to form the intermediate (R)-2-methoxypropylmethylamine, which is then treated with hydrochloric acid to yield the final product.", "Starting Materials": [ "(R)-2-methoxypropylamine", "Methyl iodide", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: (R)-2-methoxypropylamine is reacted with methyl iodide in the presence of a base, such as potassium carbonate, to form (R)-2-methoxypropylmethylamine.", "Step 2: The intermediate (R)-2-methoxypropylmethylamine is treated with hydrochloric acid to yield [(2R)-2-methoxypropyl](methyl)amine hydrochloride.", "Overall reaction: (R)-2-methoxypropylamine + methyl iodide + base → (R)-2-methoxypropylmethylamine → [(2R)-2-methoxypropyl](methyl)amine hydrochloride" ] } | |
CAS RN |
1084341-82-1 |
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
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